Cas no 10282-32-3 (4-(benzylamino)benzonitrile)

• Product Name: 4-(benzylamino)benzonitrile
• CAS No: 10282-32-3
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• MDL: MFCD00870625
• CID: 1134514
• PubChem ID: 9942509
• Update Time: 2025-04-23

4-(benzylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(phenylmethyl)amino]-
• N-(4-cyanophenyl)benzylamine
• 4-(benzylamino)benzonitrile
• AKOS000217891
• BS-45575
• EN300-250547
• CS-0160960
• DB-084145
• SCHEMBL510619
• E74717
• QIGBIJOPTRWSPF-UHFFFAOYSA-N
• 4-(N-benzyl)aminobenzonitrile
• 4-Benzylamino-benzonitrile
• SB78438
• 10282-32-3
• 4-Benzylaminobenzonitrile

• MDL： MFCD00870625
• Inchi： 1S/C14H12N2/c15-10-12-6-8-14(9-7-12)16-11-13-4-2-1-3-5-13/h1-9,16H,11H2
• InChI Key： QIGBIJOPTRWSPF-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C#N)=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 208.10016
• Monoisotopic Mass: 208.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on 4-(benzylamino)benzonitrile

Benzonitrile, 4-[(phenylmethyl)amino]- (CAS No. 10282-32-3): Properties, Applications, and Market Insights

Benzonitrile, 4-[(phenylmethyl)amino]- (CAS No. 10282-32-3) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, also known as 4-(Benzylamino)benzonitrile, features a unique molecular structure combining a benzonitrile core with a benzylamino substituent. Its chemical formula C14H12N2 and molecular weight of 208.26 g/mol make it a versatile intermediate in various synthetic applications.

The physical and chemical properties of Benzonitrile, 4-[(phenylmethyl)amino]- contribute to its wide-ranging utility. It typically appears as a pale yellow to white crystalline solid with a melting point ranging between 80-85°C. The compound exhibits moderate solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), while being poorly soluble in water. These characteristics make it particularly valuable in organic synthesis where controlled reactivity and solubility are required.

In recent years, researchers have focused on the pharmaceutical applications of 4-(Benzylamino)benzonitrile. Its structural features make it a promising building block for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The compound's ability to serve as a precursor for more complex molecules has positioned it as a valuable asset in medicinal chemistry. Current trends in AI-assisted drug discovery have further highlighted the importance of such specialized intermediates in accelerating the development of new therapeutic agents.

The synthetic versatility of Benzonitrile, 4-[(phenylmethyl)amino]- extends beyond pharmaceuticals. It finds applications in materials science, particularly in the development of advanced polymers and liquid crystals. The compound's aromatic structure and functional groups allow for various modification possibilities, enabling the creation of materials with tailored optical and electronic properties. This aligns with growing industry demands for high-performance materials in electronics and display technologies.

Market analysis indicates steady growth in demand for Benzonitrile derivatives, driven by expanding applications in multiple industries. The global market for fine chemicals and pharmaceutical intermediates continues to show resilience, with 4-(Benzylamino)benzonitrile maintaining its niche position. Recent supply chain challenges have prompted increased interest in localized chemical production, potentially creating new opportunities for manufacturers of this specialized compound.

Quality control and analytical characterization of Benzonitrile, 4-[(phenylmethyl)amino]- remain critical aspects for end-users. Advanced techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure product purity and consistency. The compound typically demonstrates excellent stability under standard storage conditions (room temperature, protected from light and moisture), making it a reliable choice for industrial and research applications alike.

Environmental and safety considerations for 4-(Benzylamino)benzonitrile follow standard chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. The compound's environmental impact is considered moderate, with biodegradation studies suggesting it undergoes gradual breakdown under appropriate conditions. These factors contribute to its favorable profile in green chemistry initiatives and sustainable manufacturing processes.

Future research directions for Benzonitrile, 4-[(phenylmethyl)amino]- may explore its potential in emerging fields such as organic electronics and catalysis. The compound's electron-rich aromatic system makes it a candidate for investigation in photovoltaic applications and as a ligand in transition metal catalysis. Additionally, its structural features suggest possible utility in the development of novel fluorescent probes for biochemical applications.

For researchers and industry professionals seeking high-purity Benzonitrile derivatives, 4-(Benzylamino)benzonitrile represents a valuable addition to their chemical inventory. Its combination of synthetic utility, stability, and versatility ensures its continued relevance across multiple scientific disciplines. As chemical innovation progresses, this compound is likely to maintain its position as an important intermediate in both academic and industrial settings.

The synthesis and application of Benzonitrile, 4-[(phenylmethyl)amino]- continue to evolve with advancements in automated synthesis platforms and computational chemistry tools. These technological developments are enabling more efficient production methods and expanded application possibilities, further enhancing the compound's value proposition in the chemical marketplace.